Cas no 1407714-55-9 (3-bromo-6-methyl-1,2-benzoxazole)
1407714-55-9 structure
Product Name:3-bromo-6-methyl-1,2-benzoxazole
CAS No:1407714-55-9
MF:C8H6BrNO
MW:212.043341159821
CID:6833375
PubChem ID:83835184
Update Time:2025-03-27
3-bromo-6-methyl-1,2-benzoxazole Chemical and Physical Properties
Names and Identifiers
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- 1407714-55-9
- 3-Bromo-6-methylbenzo[d]isoxazole
- 3-bromo-6-methyl-1,2-benzoxazole
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- Inchi: 1S/C8H6BrNO/c1-5-2-3-6-7(4-5)11-10-8(6)9/h2-4H,1H3
- InChI Key: HWGAECPCTVUZDF-UHFFFAOYSA-N
- SMILES: BrC1C2C=CC(C)=CC=2ON=1
Computed Properties
- Exact Mass: 210.963
- Monoisotopic Mass: 210.963
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26A^2
- XLogP3: 3.1
3-bromo-6-methyl-1,2-benzoxazole Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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